Cas no 2229442-02-6 (tert-butyl 4-(2-{(tert-butoxy)carbonylamino}-1-oxopropan-2-yl)-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-(2-{(tert-butoxy)carbonylamino}-1-oxopropan-2-yl)-1H-imidazole-1-carboxylate
• CAS No: 2229442-02-6
• MF: C₁₆H₂₅N₃O₅
• MW: 339.38680434227
• CID: 5993692
• PubChem ID: 165682678
• Update Time: 2025-05-19

tert-butyl 4-(2-{(tert-butoxy)carbonylamino}-1-oxopropan-2-yl)-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-{(tert-butoxy)carbonylamino}-1-oxopropan-2-yl)-1H-imidazole-1-carboxylate
• 2229442-02-6
• tert-butyl 4-(2-{[(tert-butoxy)carbonyl]amino}-1-oxopropan-2-yl)-1H-imidazole-1-carboxylate
• EN300-1896448

• Inchi： 1S/C16H25N3O5/c1-14(2,3)23-12(21)18-16(7,9-20)11-8-19(10-17-11)13(22)24-15(4,5)6/h8-10H,1-7H3,(H,18,21)
• InChI Key： BJAVQXZGNIFYHT-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)(C)C1=CN(C(=O)OC(C)(C)C)C=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 339.17942091g/mol
• Monoisotopic Mass: 339.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 99.5Ų

Additional information on tert-butyl 4-(2-{(tert-butoxy)carbonylamino}-1-oxopropan-2-yl)-1H-imidazole-1-carboxylate

Introduction to Tert-butyl 4-(2-{(tert-butoxy)carbonylamino}-1-oxopropan-2-yl)-1H-imidazole-1-carboxylate (CAS No. 2229442-02-6)

Tert-butyl 4-(2-{(tert-butoxy)carbonylamino}-1-oxopropan-2-yl)-1H-imidazole-1-carboxylate, with the CAS number 2229442-02-6, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising properties for use in drug development and therapeutic applications. The intricate structure of this molecule, featuring a tert-butyl group, an imidazole ring, and a complex side chain with an (tert-butoxy)carbonylamino moiety, makes it a subject of great interest for researchers exploring novel pharmacophores.

The synthesis and characterization of this compound have been the focus of several studies, aiming to understand its reactivity, stability, and potential biological activity. The presence of the tert-butyl group not only enhances the solubility and stability of the molecule but also influences its interactions with biological targets. The imidazole ring is a common structural motif in many bioactive molecules, known for its ability to participate in hydrogen bonding and metal coordination, which are crucial for drug-receptor interactions.

The side chain of Tert-butyl 4-(2-{(tert-butoxy)carbonylamino}-1-oxopropan-2-yl)-1H-imidazole-1-carboxylate features an (tert-butoxy)carbonylamino group, which is a protective group often used in peptide synthesis. This functionality suggests that the compound may have applications in the development of peptidomimetics or as an intermediate in the synthesis of more complex molecules. The 1H-imidazole-1-carboxylate moiety further contributes to the compound's potential bioactivity by providing a site for interaction with biological targets.

In recent years, there has been growing interest in the development of new drugs based on imidazole derivatives due to their diverse biological activities. Imidazole-based compounds have shown promise in various therapeutic areas, including antifungal, antiviral, and anticancer applications. The unique structural features of Tert-butyl 4-(2-{(tert-butoxy)carbonylamino}-1-oxopropan-2-yl)-1H-imidazole-1-carboxylate make it a valuable candidate for further investigation in these areas.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of protective groups, such as the (tert-butoxy)carbonylamino group, is essential to prevent unwanted side reactions during the synthetic process. Advanced techniques in organic synthesis, including palladium-catalyzed cross-coupling reactions and selective functionalization, have been employed to construct the complex framework of this molecule.

Evaluation of the physicochemical properties of Tert-butyl 4-(2-{(tert-butoxy)carbonylamino}-1-oxopropan-2-yl)-1H-imidazole-1-carboxylate is crucial for understanding its behavior in biological systems. Parameters such as solubility, stability under various conditions, and metabolic degradation pathways need to be thoroughly investigated. These studies provide insights into how the compound will interact with biological targets and how it will be processed within the body.

The potential applications of this compound extend beyond drug development. It may also serve as a valuable tool in chemical biology research, where it can be used to probe biological mechanisms and identify new therapeutic targets. The structural complexity of Tert-butyl 4-(2-{(tert-butoxy)carbonylamino}-1-oxopropan-2-yl)-1H-imidazole-1-carboxylate makes it an interesting candidate for studying protein-ligand interactions and developing new inhibitors or activators.

In conclusion, Tert-butyl 4-(2-{(tert-butoxy)carbonylamino}-1-oxopropan-2-yl)-1H-imidazole-1-carboxylate (CAS No. 2229442-02-6) is a multifaceted compound with significant potential in pharmaceutical chemistry and biochemistry. Its unique structure, featuring multiple functional groups, makes it a promising candidate for drug development and research applications. Further studies are warranted to fully explore its properties and potential uses in various therapeutic areas.